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Compound of Interest

Compound Name: NLS-StAx-h TFA

Cat. No.: B15541055 Get Quote

For researchers, scientists, and drug development professionals utilizing NLS-StAx-h TFA, a

selective, cell-permeable stapled peptide inhibitor of Wnt signaling, proper disposal is a critical

component of laboratory safety and operational integrity.[1][2][3][4][5] While the Safety Data

Sheet (SDS) for NLS-StAx-h TFA may classify the product itself as a non-hazardous

substance or mixture, it is crucial to consider the properties of its counter-ion, trifluoroacetic

acid (TFA), in disposal procedures. TFA is a corrosive chemical, and its salts can irritate the

skin and eyes. Therefore, a cautious approach to waste management is essential.

Immediate Safety and Handling Protocols
Before commencing any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn. This includes, at a minimum, a lab coat, chemical safety glasses that

meet the American National Standards Institute (ANSI) Z-87.1 standard, and nitrile gloves. All

handling of NLS-StAx-h TFA and its waste should be conducted in a well-ventilated area,

preferably within a chemical fume hood to avoid inhalation of any dust or aerosols. An eyewash

station and safety shower should be readily accessible.

Quantitative Data Summary
For ease of reference, the following table summarizes key quantitative data for NLS-StAx-h
TFA.
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Property Value

Molecular Formula C162H276F3N55O31

Molecular Weight 3559.28 g/mol

IC50 (Wnt Signaling) 1.4 µM

Solubility in DMSO ≥ 100 mg/mL (28.10 mM)

Purity ≥95% or 99.14% (varies by supplier)

Step-by-Step Disposal Procedure for NLS-StAx-h
TFA Waste
The following protocol outlines the recommended steps for the safe disposal of NLS-StAx-h
TFA waste, including contaminated consumables.

Waste Segregation: All waste containing NLS-StAx-h TFA, including unused solutions,

contaminated pipette tips, tubes, and gloves, should be treated as hazardous waste. This is

due to the presence of the trifluoroacetate salt. This waste must be segregated from other

laboratory waste streams and incompatible materials such as strong bases, oxidizers, and

metals.

Waste Collection:

Liquid Waste: Collect all liquid waste containing NLS-StAx-h TFA in a designated, leak-

proof, and chemically compatible container. The container must be kept tightly closed

when not in use.

Solid Waste: Dispose of contaminated solid materials, such as pipette tips and vials, in a

separate, clearly labeled hazardous waste container.

Labeling: Clearly label the hazardous waste container with "Hazardous Waste" and list the

full chemical name, "NLS-StAx-h Trifluoroacetate Salt". Avoid using abbreviations.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible substances. If possible, store it in a secondary containment bin within an acid-
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safe cabinet under a fume hood.

Disposal Request: Do not pour NLS-StAx-h TFA waste down the drain. Contact your

institution's Environmental Health & Safety (EH&S) department to arrange for the collection

and disposal of the chemical waste. Follow your institution's specific procedures for

requesting a chemical waste pickup.

Spill Management
In the event of a spill, evacuate the immediate area and alert colleagues. For small spills within

a chemical fume hood, absorb the material with an inert absorbent such as vermiculite or sand.

Place the absorbent material into a suitable container for hazardous waste disposal. For larger

spills, or any spill outside of a fume hood, evacuate the laboratory, post a warning sign, and

contact your institution's emergency response team or EH&S.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of NLS-StAx-h
TFA.
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NLS-StAx-h TFA Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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